Cas no 853058-59-0 (N,N-Dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N,N-Dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 853058-59-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 3232457
• PubChem ID: 18459141
• Update Time: 2025-05-20

N,N-Dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-3-CARBOXAMIDE, N,N-DIMETHYL-
• SCHEMBL2078311
• AKOS040889830
• STL583841
• 1H-pyrazole-3-carboxylic acid dimethylamide
• N,N-dimethyl-1H-pyrazole-5-carboxamide
• N,N-Dimethyl-1H-pyrazole-3-carboxamide
• SCHEMBL13373393
• AKOS010002959
• WNWABQGHVAKUDZ-UHFFFAOYSA-N
• 853058-59-0

• Inchi： 1S/C6H9N3O/c1-9(2)6(10)5-3-4-7-8-5/h3-4H,1-2H3,(H,7,8)
• InChI Key： WNWABQGHVAKUDZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1)N(C)C

Computed Properties

• Exact Mass: 139.074561919Da
• Monoisotopic Mass: 139.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 346.2±15.0 °C at 760 mmHg
• Flash Point: 163.2±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,N-Dimethyl-1H-pyrazole-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N,N-Dimethyl-1H-pyrazole-3-carboxamide

N,N-Dimethyl-1H-pyrazole-3-carboxamide: A Comprehensive Overview

N,N-Dimethyl-1H-pyrazole-3-carboxamide, identified by the CAS registry number 853058-59-0, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential applications in fields such as agriculture, pharmaceuticals, and materials science. The structure of N,N-Dimethyl-1H-pyrazole-3-carboxamide consists of a pyrazole ring substituted with a dimethylamino group at the 3-position, making it a versatile molecule with diverse functional groups.

Recent studies have highlighted the importance of pyrazole derivatives in the development of new agrochemicals. For instance, researchers have explored the use of N,N-Dimethyl-1H-pyrazole-3-carboxamide as a potential herbicide due to its ability to inhibit specific enzymes involved in plant growth. This compound has shown promising results in controlling invasive weed species without causing significant harm to crops, making it a valuable addition to sustainable agricultural practices.

In the pharmaceutical industry, N,N-Dimethyl-1H-pyrazole-3-carboxamide has been investigated for its potential as a drug delivery agent. Its unique structure allows for efficient encapsulation of bioactive molecules, enhancing their stability and bioavailability. Recent advancements in nanotechnology have further expanded its applications, with researchers developing novel drug delivery systems using this compound as a core component.

The synthesis of N,N-Dimethyl-1H-pyrazole-3-carboxamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has facilitated its adoption in various industries, including cosmetics and food additives.

From an environmental perspective, the biodegradability and toxicity of N,N-Dimethyl-1H-pyrazole-3-carboxamide have been thoroughly assessed. Studies indicate that this compound exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are crucial for ensuring its safe use in agricultural and industrial settings.

In conclusion, N,N-Dimethyl-1H-pyrazole-3-carboxamide (CAS No. 853058-59-0) is a multifaceted compound with a wide range of applications across various industries. Its chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions for global challenges.